Cas no 126149-53-9 ((2,3-Dihydro-1H-indol-7-yl)(2-fluorophenyl)methanone)

• Product Name: (2,3-Dihydro-1H-indol-7-yl)(2-fluorophenyl)methanone
• CAS No: 126149-53-9
• MF: C₁₅H₁₂FNO
• MW: 241.260287284851
• CID: 2761227
• PubChem ID: 15704064
• Update Time: 2025-04-21

(2,3-Dihydro-1H-indol-7-yl)(2-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• DTXSID30577073
• PXRIJARNJIAUMV-UHFFFAOYSA-N
• (2,3-Dihydro-1H-indol-7-yl)(2-fluorophenyl)methanone
• 7-(2-fluorobenzoyl)indoline
• 126149-53-9
• SCHEMBL9121111
• methanone,(2,3-dihydro-1h-indol-7-yl)(2-fluorophenyl)-

• Inchi： 1S/C15H12FNO/c16-13-7-2-1-5-11(13)15(18)12-6-3-4-10-8-9-17-14(10)12/h1-7,17H,8-9H2
• InChI Key： PXRIJARNJIAUMV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1=CC=CC2=C1NCC2)=O

Computed Properties

• Exact Mass: 241.090292168Da
• Monoisotopic Mass: 241.090292168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų